Cas no 26027-98-5 (O-Methyl 3-methylbenzenecarbothioate)

• Product Name: O-Methyl 3-methylbenzenecarbothioate
• CAS No: 26027-98-5
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 2661554
• Update Time: 2023-08-06

O-Methyl 3-methylbenzenecarbothioate Chemical and Physical Properties

Names and Identifiers

• 3-Methylthiobenzoic acid O-methyl ester
• O-Methyl 3-methylbenzenecarbothioate

• Inchi： 1S/C9H10OS/c1-7-4-3-5-8(6-7)9(11)10-2/h3-6H,1-2H3
• InChI Key： UAYCSAUFIDRNDT-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(C)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.4
• Topological Polar Surface Area: 41.3